3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide

• IUPAC Name: 3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide
• InChI: InChI=1S/C16H13N3O2S3/c20-14(18-13-5-1-2-7-17-13)6-8-19-15(21)12(24-16(19)22)10-11-4-3-9-23-11/h1-5,7,9-10H,6,8H2,(H,17,18,20)/b12-10-
• InChI Key: PWUDMGKYHCIOTE-BENRWUELSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CCN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC=NC(=C1)NC(=O)CCN2C(=O)/C(=C/C3=CC=CS3)/SC2=S
• Molecular Formula: C16H13N3O2S3
• Molecular Weight: 375.5 g/mol

Description

3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide is a complex organic compound that features a thiazolidinone core structure. This compound is notable for its potential applications in various fields, including medicinal chemistry and material science. The presence of multiple functional groups, such as the thiazolidinone ring, thiophene moiety, and pyridine ring, contributes to its diverse chemical reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of a thiophene derivative with a thiazolidinone precursor in the presence of a suitable catalyst. The reaction conditions often include moderate temperatures and the use of solvents such as ethanol or dimethyl sulfoxide (DMSO) to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the desired product. Additionally, quality control measures, such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), are employed to verify the compound’s structure and purity .

Chemical Reactions Analysis

Types of Reactions

3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide undergoes various chemical reactions, including:

Oxidation: The thiophene moiety can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl group in the thiazolidinone ring can be reduced to form alcohol derivatives.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of appropriate solvents to ensure the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the thiophene moiety may yield sulfoxides or sulfones, while reduction of the carbonyl group may produce alcohol derivatives .

Scientific Research Applications

3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide involves its interaction with specific molecular targets and pathways. The compound’s multiple functional groups allow it to bind to various enzymes and receptors, modulating their activity. For example, the thiazolidinone ring may interact with enzymes involved in oxidative stress, while the pyridine ring may bind to receptors in the central nervous system .

Comparison with Similar Compounds

Similar Compounds

N-(4-chlorophenyl)-3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]propanamide: Similar structure but with a chlorophenyl group instead of a pyridine ring.

3-Hydrazinyl-3-oxo-1-(thiophen-2-yl)prop-1-en-2-yl]benzamide: Contains a hydrazinyl group and a benzamide moiety.

Uniqueness

The uniqueness of 3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-pyridin-2-ylpropanamide lies in its combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of the pyridine ring, in particular, differentiates it from other similar compounds and may contribute to its unique interactions with molecular targets .